Cas no 112137-81-2 (b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI))

• Product Name: b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI)
• CAS No: 112137-81-2
• MF: C₃₅H₆₀O₇
• MW: 592.846712112427
• CID: 98034
• PubChem ID: 13193018
• Update Time: 2025-11-02

b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI)
• (3β,7α,20R)-7-Hydroxystigmast-5-en-3-yl β-D-glucopyranoside
• IKSHUSTEROL 3-O-GLUCOSIDE
• 7-Hydroxy Warfarin
• 7-hydroxy-R,S-warfarin
• [ "" ]
• AKOS032962264
• (3BETA,7ALPHA)-7-HYDROXYSTIGMAST-5-EN-3-YL BETA-D-GLUCOPYRANOSIDE
• CS-0024444
• DTXSID501204652
• HY-N4016
• Ikshusterol 3-O-beta-D-glucopyraside
• FS-10147
• 112137-81-2
• (2R,3R,4S,5S,6R)-2-[[(3S,7S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-7-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (3,7)-7-Hydroxystigmast-5-en-3-yl -D-glucopyranoside; 7-Hydroxysitosterol 3-O--D-glucoside
• DA-74428
• (3I(2),7I+/-)-7-Hydroxystigmast-5-en-3-yl I(2)-D-glucopyranoside

• Inchi： 1S/C35H60O7/c1-7-21(19(2)3)9-8-20(4)24-10-11-25-29-26(13-15-35(24,25)6)34(5)14-12-23(16-22(34)17-27(29)37)41-33-32(40)31(39)30(38)28(18-36)42-33/h17,19-21,23-33,36-40H,7-16,18H2,1-6H3/t20-,21-,23+,24-,25+,26+,27-,28-,29+,30-,31+,32-,33-,34+,35-/m1/s1
• InChI Key： CPVAKQVYNLPUBL-MSLCHGNTSA-N
• SMILES： O[C@@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]3[C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 592.43400
• Monoisotopic Mass: 592.43390425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 704.8±60.0 °C at 760 mmHg
• Flash Point: 380.0±32.9 °C
• PSA: 119.61000
• LogP: 4.81980
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives

Additional information on b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI)

Comprehensive Analysis of b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI) (CAS No. 112137-81-2)

b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI), with the CAS No. 112137-81-2, is a naturally occurring steroidal glycoside that has garnered significant attention in the fields of biochemistry, pharmacology, and nutraceuticals. This compound belongs to the class of phytosterols, which are known for their potential health benefits, including cholesterol-lowering properties and anti-inflammatory effects. The unique structural features of this molecule, such as the 7-hydroxy group and the b-D-glucopyranoside moiety, contribute to its biological activity and make it a subject of ongoing research.

In recent years, the demand for natural bioactive compounds has surged, driven by consumer interest in plant-based therapeutics and functional foods. b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI) is often studied for its potential role in metabolic syndrome management, a condition that affects millions worldwide. Researchers are particularly interested in its ability to modulate lipid metabolism and its antioxidant properties, which align with the growing focus on oxidative stress and its link to chronic diseases.

The compound's mechanism of action is believed to involve interactions with nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors), which play a critical role in glucose and lipid homeostasis. This has led to investigations into its potential applications for diabetes and cardiovascular health, topics frequently searched by health-conscious individuals and medical professionals alike. Additionally, its anti-inflammatory effects have sparked interest in its use for managing conditions like arthritis and inflammatory bowel disease (IBD).

From a chemical perspective, the CAS No. 112137-81-2 compound exhibits a complex structure characterized by a steroid backbone with a hydroxyl group at the 7-position and a glucose moiety attached via a glycosidic bond. This configuration enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize and quantify this compound in natural extracts and synthetic preparations.

The growing popularity of nutraceuticals and cosmeceuticals has further elevated the relevance of b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI). Its potential skin-beneficial properties, including anti-aging and moisturizing effects, align with trends in the beauty industry, where consumers increasingly seek science-backed ingredients. Searches for "natural skincare compounds" and "plant-derived actives" often lead to discussions about steroidal glycosides like this one.

In conclusion, b-D-Glucopyranoside, (3b,7a)-7-hydroxystigmast-5-en-3-yl (9CI) (CAS No. 112137-81-2) represents a fascinating intersection of chemistry, biology, and health sciences. Its multifaceted applications—from metabolic health to skincare—make it a compound worth watching in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to play a significant role in the development of next-generation therapeutic and wellness products.